Cas no 149849-87-6 (3-(4,5-dihydro-1H-imidazol-2-yl)methoxyaniline)
3-(4,5-dihydro-1H-imidazol-2-yl)methoxyaniline Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, 3-[(4,5-dihydro-1H-imidazol-2-yl)methoxy]-
- 3-[(4,5-dihydro-1H-imidazol-2-yl)methoxy]aniline
- 3-(4,5-dihydro-1H-imidazol-2-yl)methoxyaniline
- SCHEMBL5203987
- BRD-K24307074-001-01-5
- EN300-317723
- Q27216134
- 3-(4,5-dihydro-1H-imidazol-2-ylmethoxy)aniline
- 149849-87-6
- CHEBI:125513
-
- MDL: MFCD30082515
- Inchi: 1S/C10H13N3O/c11-8-2-1-3-9(6-8)14-7-10-12-4-5-13-10/h1-3,6H,4-5,7,11H2,(H,12,13)
- InChI Key: HNQSOLHAYGIJGT-UHFFFAOYSA-N
- SMILES: C1(N)=CC=CC(OCC2NCCN=2)=C1
Computed Properties
- Exact Mass: 191.105862047Da
- Monoisotopic Mass: 191.105862047Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 59.6Ų
3-(4,5-dihydro-1H-imidazol-2-yl)methoxyaniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-317723-0.05g |
3-[(4,5-dihydro-1H-imidazol-2-yl)methoxy]aniline |
149849-87-6 | 95.0% | 0.05g |
$212.0 | 2025-03-19 | |
| Enamine | EN300-317723-0.1g |
3-[(4,5-dihydro-1H-imidazol-2-yl)methoxy]aniline |
149849-87-6 | 95.0% | 0.1g |
$317.0 | 2025-03-19 | |
| Enamine | EN300-317723-0.25g |
3-[(4,5-dihydro-1H-imidazol-2-yl)methoxy]aniline |
149849-87-6 | 95.0% | 0.25g |
$452.0 | 2025-03-19 | |
| Enamine | EN300-317723-0.5g |
3-[(4,5-dihydro-1H-imidazol-2-yl)methoxy]aniline |
149849-87-6 | 95.0% | 0.5g |
$713.0 | 2025-03-19 | |
| Enamine | EN300-317723-1.0g |
3-[(4,5-dihydro-1H-imidazol-2-yl)methoxy]aniline |
149849-87-6 | 95.0% | 1.0g |
$914.0 | 2025-03-19 | |
| Enamine | EN300-317723-2.5g |
3-[(4,5-dihydro-1H-imidazol-2-yl)methoxy]aniline |
149849-87-6 | 95.0% | 2.5g |
$1791.0 | 2025-03-19 | |
| Enamine | EN300-317723-5.0g |
3-[(4,5-dihydro-1H-imidazol-2-yl)methoxy]aniline |
149849-87-6 | 95.0% | 5.0g |
$2650.0 | 2025-03-19 | |
| Enamine | EN300-317723-10.0g |
3-[(4,5-dihydro-1H-imidazol-2-yl)methoxy]aniline |
149849-87-6 | 95.0% | 10.0g |
$3929.0 | 2025-03-19 | |
| Enamine | EN300-317723-1g |
3-[(4,5-dihydro-1H-imidazol-2-yl)methoxy]aniline |
149849-87-6 | 95% | 1g |
$914.0 | 2023-09-05 | |
| Enamine | EN300-317723-5g |
3-[(4,5-dihydro-1H-imidazol-2-yl)methoxy]aniline |
149849-87-6 | 95% | 5g |
$2650.0 | 2023-09-05 |
3-(4,5-dihydro-1H-imidazol-2-yl)methoxyaniline Related Literature
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
Additional information on 3-(4,5-dihydro-1H-imidazol-2-yl)methoxyaniline
Research Brief on 3-(4,5-dihydro-1H-imidazol-2-yl)methoxyaniline (CAS: 149849-87-6): Recent Advances and Applications
3-(4,5-dihydro-1H-imidazol-2-yl)methoxyaniline (CAS: 149849-87-6) is a chemically significant compound with potential applications in pharmaceutical and biological research. Recent studies have explored its synthesis, pharmacological properties, and mechanisms of action, highlighting its relevance in drug discovery and development. This research brief consolidates the latest findings related to this compound, providing insights into its current and future applications.
The compound's structural features, including the imidazoline ring and methoxyaniline moiety, contribute to its biological activity. Recent synthetic methodologies have focused on optimizing yield and purity, with advancements in catalytic processes and green chemistry approaches. These improvements are critical for scaling up production for preclinical and clinical studies.
Pharmacological investigations have revealed that 3-(4,5-dihydro-1H-imidazol-2-yl)methoxyaniline exhibits promising activity as an alpha-2 adrenergic receptor agonist. This property has spurred interest in its potential use for treating conditions such as hypertension, glaucoma, and neuropathic pain. Mechanistic studies using in vitro and in vivo models have provided deeper insights into its receptor binding affinity and downstream signaling pathways.
Recent preclinical studies have evaluated the compound's efficacy and safety profile. Findings suggest a favorable pharmacokinetic profile, with good bioavailability and minimal off-target effects. However, further optimization is required to enhance its selectivity and reduce potential side effects. Collaborative efforts between academic and industrial researchers are underway to address these challenges.
In addition to its therapeutic potential, 3-(4,5-dihydro-1H-imidazol-2-yl)methoxyaniline has been investigated as a chemical probe for studying adrenergic receptor biology. Its unique properties make it a valuable tool for elucidating receptor-ligand interactions and identifying novel drug targets. Recent publications have highlighted its utility in high-throughput screening assays and structure-activity relationship (SAR) studies.
Future research directions include exploring the compound's applications in combination therapies and its potential role in personalized medicine. Advances in computational modeling and artificial intelligence are expected to accelerate the discovery of derivatives with improved pharmacological profiles. Additionally, ongoing clinical trials will be crucial for translating these findings into therapeutic interventions.
In conclusion, 3-(4,5-dihydro-1H-imidazol-2-yl)methoxyaniline (CAS: 149849-87-6) represents a promising candidate for further development in the pharmaceutical and biotechnology sectors. Continued research efforts will be essential to fully realize its therapeutic potential and address existing challenges. This brief underscores the importance of interdisciplinary collaboration in advancing the field of chemical biology and drug discovery.
149849-87-6 (3-(4,5-dihydro-1H-imidazol-2-yl)methoxyaniline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)